N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide

• IUPAC Name: N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C17H21N3O3S/c1-2-24-14-4-3-13(11-19-14)15(21)20-16(12-18)5-7-17(8-6-16)22-9-10-23-17/h3-4,11H,2,5-10H2,1H3,(H,20,21)
• InChI Key: IOVPHOWKTQEXSO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(C=C1)C(=O)NC2(CCC3(CC2)OCCO3)C#N
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide is a chemical compound with potential applications in scientific research. This compound is primarily used in the field of neuroscience due to its ability to modulate certain receptors in the brain.

Mechanism of Action

The mechanism of action of N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide involves its ability to modulate certain receptors in the brain. Specifically, this compound acts as a positive allosteric modulator of the NMDA receptor and a negative allosteric modulator of the α7 nicotinic acetylcholine receptor. This leads to an increase in NMDA receptor activity and a decrease in α7 nicotinic acetylcholine receptor activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily related to its effects on the NMDA receptor and the α7 nicotinic acetylcholine receptor. These effects include an increase in synaptic plasticity, improved learning and memory, and a reduction in pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide in lab experiments is its ability to modulate specific receptors in the brain. This allows researchers to study the effects of these receptors on various physiological processes. However, a limitation of using this compound is its potential toxicity. Careful dosing and monitoring are required to ensure the safety of lab animals.

Future Directions

There are several future directions for research involving N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide. One area of research is the development of more selective modulators of the NMDA receptor and the α7 nicotinic acetylcholine receptor. This would allow for more precise modulation of these receptors and could lead to the development of new therapies for a variety of neurological disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide involves a multi-step process. The first step involves the synthesis of 6-ethylsulfanylpyridine-3-carboxylic acid. This is followed by the synthesis of N-(8-bromo-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide. Finally, the cyano group is introduced through a reaction with copper(I) cyanide.

Scientific Research Applications

N-(8-cyano-1,4-dioxaspiro[4.5]decan-8-yl)-6-ethylsulfanylpyridine-3-carboxamide has potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to modulate certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor and the α7 nicotinic acetylcholine receptor. These receptors are involved in a variety of physiological processes, including learning and memory, synaptic plasticity, and pain perception.